Cas no 218134-95-3 (3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea)

• Product Name: 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea
• CAS No: 218134-95-3
• CID: 4641743
• Update Time: 2025-05-23

3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• N-(2-ACETYL-4,5-DIMETHOXYPHENYL)-N'-PHENYLUREA
• 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea

Additional information on 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea

Professional Introduction to 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea (CAS No. 218134-95-3)

3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 218134-95-3, belongs to the class of urea derivatives and exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea consists of a phenyl ring substituted with an acetyl group at the 2-position and two methoxy groups at the 4- and 5-positions, coupled with another phenyl ring linked through a urea functional group. This particular arrangement imparts distinct chemical properties that are of great interest to researchers. The presence of both electron-donating methoxy groups and an electron-withdrawing acetyl group creates a delicate balance in the molecule, influencing its reactivity and potential biological activity.

In recent years, there has been a surge in research focused on developing novel urea-based compounds due to their diverse pharmacological properties. Urea derivatives are known for their ability to act as scaffolds for drug design, offering multiple sites for functionalization. The compound 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea is no exception and has been explored for its potential therapeutic effects in various disease models.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that urea derivatives can interact with specific biological targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique structural features of 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea may enable it to modulate key enzymes and receptors implicated in these conditions. For instance, preliminary in vitro studies have indicated that this compound can inhibit the activity of acetylcholinesterase, an enzyme crucial for maintaining acetylcholine levels in the brain.

The role of methoxy groups in enhancing the bioavailability and metabolic stability of pharmaceutical compounds cannot be overstated. In the case of 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea, these groups contribute to its solubility and reduce the likelihood of rapid degradation. This characteristic is particularly important for drug candidates that require prolonged circulation within the body to exert their therapeutic effects.

Furthermore, the acetyl group in this molecule introduces a site for further chemical modification, allowing researchers to fine-tune its properties for specific applications. This flexibility makes 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea a valuable tool in medicinal chemistry libraries. By altering the substituents attached to the phenyl rings or modifying the urea linkage, scientists can generate a series of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry have also facilitated the exploration of 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea's potential applications. Molecular modeling studies have helped predict its binding affinity to various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental investigations and have accelerated the discovery process.

The synthesis of 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of appropriately substituted phenols followed by acetylation and subsequent formation of the urea linkage. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Evaluation of the compound's pharmacokinetic properties is essential before it can be considered for clinical development. Preliminary studies have assessed its absorption, distribution, metabolism, excretion (ADME) characteristics in animal models. These studies indicate that 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea exhibits reasonable bioavailability and moderate metabolic clearance rates.

The safety profile of any potential drug candidate is another critical factor that must be thoroughly evaluated. Toxicological studies have been conducted to assess the acute and chronic toxicity of 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea. These studies have shown that the compound is well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations.

Future research directions include exploring combination therapies where 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea is used alongside other drugs to enhance therapeutic efficacy. Additionally, investigating its potential as an antimicrobial agent has been suggested based on its structural similarity to known bioactive compounds.

The impact of this research extends beyond academic curiosity; it holds promise for improving human health by providing new treatment options for debilitating diseases. As our understanding of molecular interactions continues to evolve, compounds like 3-(2-acetyl-4,5-dimethoxyphenyl)-1-phenylurea will play an increasingly important role in shaping future therapeutic strategies.